Cas no 10001-31-7 (1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-)
10001-31-7 structure
Product Name:1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-
CAS No:10001-31-7
MF:C17H16N2O3
MW:296.320544242859
CID:1124229
PubChem ID:749966
Update Time:2025-04-20
1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]-
- HMS2378I24
- 4-(3,4-Dimethoxy-benzyl)-2H-phthalazin-1-one
- 4-[(3,4-dimethoxyphenyl)methyl]-2H-phthalazin-1-one
- Oprea1_760233
- 10001-31-7
- G66767
- BDBM50131410
- Anti-Trypanosoma cruzi agent-4
- CS-0618931
- CHEMBL68230
- ChemDiv2_001057
- AKOS022631759
- SMR000019392
- Oprea1_720353
- 4-(3,4-dimethoxybenzyl)phthalazin-1(2H)-one
- HMS1372C01
- SR-01000500437
- SR-01000500437-1
- HY-148323
- WAY-321944
- MLS000042965
-
- Inchi: 1S/C17H16N2O3/c1-21-15-8-7-11(10-16(15)22-2)9-14-12-5-3-4-6-13(12)17(20)19-18-14/h3-8,10H,9H2,1-2H3,(H,19,20)
- InChI Key: MZTYHTIOAPBYFN-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CC1C2C=CC=CC=2C(NN=1)=O)OC
Computed Properties
- Exact Mass: 296.11618
- Monoisotopic Mass: 296.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1227417-100mg |
4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one |
10001-31-7 | 98% | 100mg |
$449.0 | 2025-02-28 | |
| Ambeed | A1227417-250mg |
4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one |
10001-31-7 | 98% | 250mg |
$762.0 | 2025-02-28 | |
| Ambeed | A1227417-1g |
4-(3,4-Dimethoxybenzyl)phthalazin-1(2H)-one |
10001-31-7 | 98% | 1g |
$2056.0 | 2025-02-28 |
1(2H)-Phthalazinone, 4-[(3,4-dimethoxyphenyl)methyl]- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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